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Compound of Interest

Compound Name: Reactive Yellow 15

Cat. No.: B13747826 Get Quote

In the realm of textile dyeing, particularly with reactive dyes such as Reactive Yellow 15, urea

has traditionally played a crucial role. It primarily functions as a dye-solubilizing agent and a

humectant, facilitating the dye's dissolution and its subsequent reaction with cellulosic fibers.[1]

[2] However, environmental concerns associated with nitrogenous compounds in wastewater

have spurred research into viable alternatives.[3] This guide provides an objective comparison

of the performance of common urea alternatives—Polyethylene Glycol 400 (PEG 400),

Polyethylene Glycol 600 (PEG 600), and Caprolactam—supported by experimental data.

Performance Comparison of Urea and its
Alternatives
The efficacy of urea and its substitutes in the pad-dry-cure dyeing of cotton with C.I. Reactive
Yellow 15 was evaluated based on the color strength (K/S value) obtained at various

concentrations. The K/S value is a widely used metric in the textile industry to quantify the color

depth on a dyed fabric.

Table 1: Comparative Color Strength (K/S) of Urea and Alternatives for C.I. Reactive Yellow 15
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Concentration
(g/L)

Urea PEG 400 PEG 600 Caprolactam

20 10.1 9.8 9.6 8.5

40 11.2 10.5 10.4 9.8

60 12.0 10.2 9.8 11.5

80 12.5 9.7 9.5 12.3

Data sourced from Sheth, G. N., & Musale, A. A. (2004). Substitute products for urea in

application of reactive dyes to cotton fabrics. Indian Journal of Fibre & Textile Research, 29(4),

462-469.[1]

Based on the experimental data, caprolactam at a concentration of 80 g/L shows a comparable

color strength to the optimal concentration of urea (80 g/L) for Reactive Yellow 15.[1] PEG 400

and PEG 600, while effective to some extent, generally yield lower color strength values

compared to urea and caprolactam at similar concentrations for this particular dye.[1]

Experimental Protocols
The following is a detailed methodology for the pad-dry-cure dyeing process used to obtain the

comparative data.

Materials:

Fabric: Desized, scoured, mercerized, and bleached cotton fabric.[1]

Dye: C.I. Reactive Yellow 15 (a vinyl sulfone dye).[1]

Chemicals: Urea, Polyethylene Glycol 400 (PEG 400), Polyethylene Glycol 600 (PEG 600),

Caprolactam, and Sodium Bicarbonate.[1]

Padding Liquor Preparation:

A padding liquor was prepared with the following composition:

C.I. Reactive Yellow 15: 40 g/L
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Urea or substitute product (PEG 400, PEG 600, or Caprolactam): 20-80 g/L

Sodium Bicarbonate: 36 g/L

Water to make up 1000 mL[1]

Dyeing Procedure:

The cotton fabric was padded on a padding mangle with the dye solution, maintaining an

80% expression (liquor pick-up).[1]

The padded fabric was then dried at 80°C.[1]

Curing was carried out in a drier steamer at 140°C for 90 seconds.[1]

After curing, the fabric was subjected to a thorough washing-off process to remove any

unfixed dye.

Color Strength Measurement:

The color strength (K/S) of the dyed fabrics was determined using a spectrophotometer with

the Kubelka-Munk equation.

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the chemical reactions and the experimental process.
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Fig. 1: Chemical Reactions in Reactive Dyeing

The primary reaction in the dyeing process is the formation of a covalent bond between the

vinyl sulfone group of the Reactive Yellow 15 and the hydroxyl group of the cellulose fiber, a

reaction catalyzed by an alkali.[4] A competing side reaction is the hydrolysis of the dye, where

the dye reacts with water instead of the fiber, rendering it inactive.[1]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b13747826?utm_src=pdf-body-img
https://www.benchchem.com/product/b13747826?utm_src=pdf-body
https://en.wikipedia.org/wiki/Vinyl_sulfone_dyes
https://nopr.niscpr.res.in/bitstream/123456789/24660/1/IJFTR%2029%284%29%20462-469.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13747826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Padding Liquor
(Dye, Alkali, Urea/Alternative)

Pad Fabric
(80% Expression)

Dry at 80°C

Cure at 140°C
(90 seconds)

Wash-off Unfixed Dye

Measure Color Strength (K/S)

End

Click to download full resolution via product page

Fig. 2: Pad-Dry-Cure Experimental Workflow
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The experimental workflow follows a standard pad-dry-cure process, which is a common

method for the continuous dyeing of cotton fabrics with reactive dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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